![molecular formula C15H13NO5S B2490765 Methyl 2-(2-(benzo[d][1,3]dioxol-5-yl)acetamido)thiophene-3-carboxylate CAS No. 922014-64-0](/img/structure/B2490765.png)
Methyl 2-(2-(benzo[d][1,3]dioxol-5-yl)acetamido)thiophene-3-carboxylate
Overview
Description
Methyl 2-(2-(benzo[d][1,3]dioxol-5-yl)acetamido)thiophene-3-carboxylate, also known as MDATC, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. MDATC is a thiophene-based compound that possesses a unique molecular structure, making it a promising candidate for use in the development of new drugs and materials.
Scientific Research Applications
Anti-Inflammatory and Analgesic Properties
Methyl 2-(2-(benzo[d][1,3]dioxol-5-yl)acetamido)thiophene-3-carboxylate exhibits anti-inflammatory and analgesic effects. Researchers have explored its potential as a novel drug candidate for managing pain and inflammation associated with conditions like rheumatoid arthritis, osteoarthritis, and other inflammatory disorders .
Antitumor Activity
This compound has drawn attention due to its antitumor properties. Studies suggest that it may inhibit tumor growth and metastasis by interfering with specific cellular pathways. Further investigations are ongoing to explore its potential as an anticancer agent .
Antimicrobial Applications
Methyl 2-(2-(benzo[d][1,3]dioxol-5-yl)acetamido)thiophene-3-carboxylate has demonstrated antimicrobial activity against various pathogens. Researchers have investigated its effectiveness against bacteria, fungi, and even some drug-resistant strains. Its unique structure makes it a promising candidate for developing new antimicrobial agents .
COX-2 Inhibition
The compound shows selective inhibition of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain pathways. COX-2 inhibitors are valuable in managing inflammatory conditions while minimizing side effects. Methyl 2-(2-(benzo[d][1,3]dioxol-5-yl)acetamido)thiophene-3-carboxylate could contribute to this class of drugs .
Vasodilatory Effects
In recent studies, this compound (specifically LASSBio-294, a related analog) has demonstrated inotropic and vasodilatory effects. These properties make it relevant for cardiovascular research, potentially aiding in the treatment of heart-related conditions .
Heavy Metal Ion Detection
Interestingly, Methyl 2-(2-(benzo[d][1,3]dioxol-5-yl)acetamido)thiophene-3-carboxylate derivatives have been used for detecting heavy metal ions, such as lead (Pb²⁺). Electrochemical sensors based on these compounds exhibit sensitivity and selectivity, making them valuable tools for environmental monitoring .
Mechanism of Action
Future Directions
properties
IUPAC Name |
methyl 2-[[2-(1,3-benzodioxol-5-yl)acetyl]amino]thiophene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO5S/c1-19-15(18)10-4-5-22-14(10)16-13(17)7-9-2-3-11-12(6-9)21-8-20-11/h2-6H,7-8H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRWVWCRNMZJMGI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(SC=C1)NC(=O)CC2=CC3=C(C=C2)OCO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(2-(benzo[d][1,3]dioxol-5-yl)acetamido)thiophene-3-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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